Cas no 61170-54-5 (Aziridine, 2,2-dimethyl-1-[(trifluoromethyl)thio]-)

• Product Name: Aziridine, 2,2-dimethyl-1-[(trifluoromethyl)thio]-
• CAS No: 61170-54-5
• MF: C₅H₈F₃NS
• MW: 171.183930397034
• CID: 489846
• PubChem ID: 71398701
• Update Time: 2025-04-19

Aziridine, 2,2-dimethyl-1-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Aziridine, 2,2-dimethyl-1-[(trifluoromethyl)thio]-
• 2,2-dimethyl-1-(trifluoromethylsulfanyl)aziridine
• 2,2-Dimethyl-1-[(trifluoromethyl)sulfanyl]aziridine
• 61170-54-5
• DTXSID10820110

• Inchi： 1S/C5H8F3NS/c1-4(2)3-9(4)10-5(6,7)8/h3H2,1-2H3
• InChI Key： AJRVMWIRYDIABQ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)N1CC1(C)C

Computed Properties

• Exact Mass: 171.03304
• Monoisotopic Mass: 171.03295492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.3Ų

Experimental Properties

• PSA: 3.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Halomethanes Trihalomethanes